Cas no 733741-02-1 (trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733741-02-1
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• CID: 870278
• PubChem ID: 24722398
• Update Time: 2025-06-09

trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(4-chlorobenzoyl)cyclopentane-1-carboxylic acid
• trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid
• 733741-02-1
• TRANS-2-(4-CHLOROBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• MFCD01311216
• DTXSID00641331
• AKOS016017480

• MDL： MFCD01311216
• Inchi： 1S/C13H13ClO3/c14-9-6-4-8(5-7-9)12(15)10-2-1-3-11(10)13(16)17/h4-7,10-11H,1-3H2,(H,16,17)/t10-,11-/m1/s1
• InChI Key： DETWJBPWDQEYPK-GHMZBOCLSA-N
• SMILES： ClC1C=CC(=CC=1)C([C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 252.0553220g/mol
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 437.9±35.0 °C at 760 mmHg
• Flash Point: 103.7±10.9 °C

trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid

Comprehensive Overview of trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733741-02-1)

trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid (CAS No. 733741-02-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentane backbone and 4-chlorobenzoyl moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of anti-inflammatory and analgesic agents. Researchers are increasingly exploring its potential due to its stereospecificity and functional group compatibility, which allow for versatile modifications.

The growing interest in trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid aligns with current trends in green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward eco-friendly practices, this compound's efficient synthesis routes—such as catalytic hydrogenation or enantioselective methods—are being optimized to reduce waste and energy consumption. Questions like "How to synthesize trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid?" or "Applications of cyclopentane derivatives in medicine" frequently appear in search engines, reflecting its relevance. Additionally, its role in peptide coupling and prodrug design has sparked discussions among chemists and pharmacologists.

From a technical perspective, the physicochemical properties of CAS No. 733741-02-1—such as its melting point, solubility, and stability—are crucial for formulation scientists. Its carboxylic acid group enables salt formation, enhancing bioavailability in drug delivery systems. Recent studies also highlight its potential in crystal engineering, where its molecular packing influences material properties. For those searching "Spectroscopic data of trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid," advanced techniques like NMR and HPLC-MS are commonly employed for characterization.

In the context of intellectual property, patents involving 733741-02-1 often focus on its derivatives for therapeutic use. For instance, modifications to its aromatic ring or cyclopentane core have led to compounds with improved efficacy in targeting enzymes like COX-2. This aligns with the rising demand for precision medicine and targeted drug design, topics frequently queried in AI-driven research platforms. Furthermore, its compatibility with biodegradable polymers makes it a candidate for controlled-release formulations, addressing the need for patient-centric therapeutics.

To conclude, trans-2-(4-Chlorobenzoyl)cyclopentane-1-carboxylic acid exemplifies the intersection of structural ingenuity and practical application. Whether for academic research or industrial-scale production, its multifaceted utility continues to inspire innovations. As searches for "Safety profile of CAS 733741-02-1" or "Scaling up cyclopentane-based synthesis" increase, this compound remains a focal point in modern chemistry.